Cas no 93186-69-7 (N-(4-Bromophenyl)benzo[d]oxazol-2-amine)

• Product Name: N-(4-Bromophenyl)benzo[d]oxazol-2-amine
• CAS No: 93186-69-7
• MF: C₁₃H₉BrN₂O
• MW: 289.127362012863
• CID: 1040097
• PubChem ID: 1238838
• Update Time: 2025-10-30

N-(4-Bromophenyl)benzo[d]oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromophenyl)benzo[d]oxazol-2-amine
• N-(4-Bromophenyl)-1,3-benzoxazol-2-amine
• Z55888974
• SCHEMBL1752742
• 93186-69-7
• N-(1,3-benzoxazol-2-yl)-N-(4-bromophenyl)amine
• PSSOLKKCZOLPGZ-UHFFFAOYSA-N
• AKOS016006772
• FT-0689677
• DTXSID90361273
• DB-096488

• MDL： MFCD00835432
• Inchi： 1S/C13H9BrN2O/c14-9-5-7-10(8-6-9)15-13-16-11-3-1-2-4-12(11)17-13/h1-8H,(H,15,16)
• InChI Key： PSSOLKKCZOLPGZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC1=NC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 287.99
• Monoisotopic Mass: 287.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.1Ų

Additional information on N-(4-Bromophenyl)benzo[d]oxazol-2-amine

Comprehensive Overview of N-(4-Bromophenyl)benzo[d]oxazol-2-amine (CAS No. 93186-69-7): Properties, Applications, and Research Insights

N-(4-Bromophenyl)benzo[d]oxazol-2-amine (CAS No. 93186-69-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic molecule features a benzoxazole core linked to a 4-bromophenyl group via an amine bridge, making it a versatile intermediate for synthesizing advanced functional materials. With its unique structural properties, this compound is increasingly explored for applications ranging from fluorescent probes to bioactive molecule design.

The growing interest in N-(4-Bromophenyl)benzo[d]oxazol-2-amine aligns with the surge in demand for high-performance organic semiconductors and targeted drug delivery systems. Researchers are particularly intrigued by its potential in photodynamic therapy (PDT) due to its ability to absorb and emit light at specific wavelengths. Recent studies highlight its role in developing OLED materials, where its electron-transporting properties enhance device efficiency—a hot topic in renewable energy and display technology forums.

From a synthetic chemistry perspective, the bromine substituent at the para position of the phenyl ring offers a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This reactivity is pivotal for creating π-conjugated systems, a key focus area for organic electronics enthusiasts. Laboratories frequently search for CAS 93186-69-7 suppliers or N-(4-Bromophenyl)benzo[d]oxazol-2-amine synthesis protocols, reflecting its niche yet expanding market.

In medicinal chemistry, the benzoxazole scaffold is renowned for its antimicrobial and anti-inflammatory properties. Derivatives of 93186-69-7 are being investigated as kinase inhibitors or G-protein-coupled receptor (GPCR) modulators, addressing trending queries like "benzoxazole-based cancer therapeutics." Its structure-activity relationship (SAR) studies are frequently cited in journals focusing on fragment-based drug discovery.

Environmental and stability aspects of N-(4-Bromophenyl)benzo[d]oxazol-2-amine also attract scrutiny. Analytical chemists employ HPLC-MS and NMR techniques to assess its purity, while computational chemists model its degradation pathways—addressing sustainability concerns in chemical manufacturing. Searches for "biodegradable benzoxazole derivatives" or "green synthesis of CAS 93186-69-7" underscore this shift toward eco-conscious practices.

For industrial stakeholders, the compound’s thermal stability (often analyzed via DSC/TGA) makes it suitable for high-temperature polymer formulations. Startups specializing in smart coatings or corrosion inhibitors frequently explore its utility, tying into broader discussions about advanced material innovation.

In summary, N-(4-Bromophenyl)benzo[d]oxazol-2-amine (CAS No. 93186-69-7) exemplifies the convergence of multidisciplinary research. Its applications span optoelectronics, pharmacology, and materials engineering, making it a compound of enduring relevance. As AI-driven molecular design accelerates, this molecule’s adaptability ensures its place in future breakthroughs—answering today’s searches for "next-gen benzoxazole applications" and beyond.